Cas no 1020-67-3 (Ethyl 3-(Benzylamino)but-2-enoate)

• Product Name: Ethyl 3-(Benzylamino)but-2-enoate
• CAS No: 1020-67-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD00204484
• CID: 40573
• PubChem ID: 5368598
• Update Time: 2024-11-26

Ethyl 3-(Benzylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (E)-3-(benzylamino)but-2-enoate
• 3-Benzylaminobut-2-enoic acid ethyl ester
• ethyl 3-benzylamino-2-butenoate
• ethyl ester of 3-benzylamino-2-butenoic acid
• ETHYL 3-(BENZYLAMINO)BUT-2-ENOATE
• 3-Benzylamino-but-2-enoic acid ethyl ester
• RWPJUWHLVMMSQO-PKNBQFBNSA-N
• 21731-13-5
• A800506
• Ethyl (2E)-3-(benzylamino)-2-butenoate #
• 1020-67-3
• LS-11438
• AKOS022176092
• 2-Butenoic acid, 3-[(phenylmethyl)amino]-, ethyl ester
• MFCD00204484
• ETHYL 3-(BENZYLAMINO)-2-BUTENOATE
• ETHYL (2E)-3-(BENZYLAMINO)BUT-2-ENOATE
• 3,4,5-trifluorobenzylalcohol
• STL581899
• ALBB-031550
• Ethyl 3-(Benzylamino)but-2-enoate

• MDL： MFCD00204484
• Inchi： 1S/C13H17NO2/c1-3-16-13(15)9-11(2)14-10-12-7-5-4-6-8-12/h4-9,14H,3,10H2,1-2H3/b11-9+
• InChI Key： RWPJUWHLVMMSQO-PKNBQFBNSA-N
• SMILES： O(CC)C(/C=C(\C)/NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.041
• Boiling Point: 161 °C
• Flash Point: 162.4°C
• Refractive Index: 1.522
• PSA: 38.33000
• LogP: 2.63400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines